Dimethyl bicyclo[5.1.0]oct-2-ene-8,8-dicarboxylate

• CAS No.: 110418-99-0
• Molecular Formula: C12H16O4
• Molecular Weight: 224.25 g/mol
• IUPAC Name: dimethyl bicyclo[5.1.0]oct-2-ene-8,8-dicarboxylate
• InChI: InChI=1S/C12H16O4/c1-15-10(13)12(11(14)16-2)8-6-4-3-5-7-9(8)12/h4,6,8-9H,3,5,7H2,1-2H3
• InChI Key: OQIQFZAVDCXCDS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(C2C1C=CCCC2)C(=O)OC

Description

Dimethyl bicyclo[510]oct-2-ene-8,8-dicarboxylate is a bicyclic compound characterized by its unique structural features, including a three-membered ring fused to a seven-membered ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of dimethyl bicyclo[5.1.0]oct-2-ene-8,8-dicarboxylate typically involves the reaction of suitable precursors under controlled conditions. One common method involves the Diels-Alder reaction, where a diene and a dienophile react to form the bicyclic structure. The reaction conditions often include moderate temperatures and the use of solvents like toluene or dichloromethane to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

Dimethyl bicyclo[5.1.0]oct-2-ene-8,8-dicarboxylate undergoes various chemical reactions, including:

Oxidation: This reaction can introduce functional groups such as hydroxyl or carbonyl groups.

Reduction: This can lead to the formation of saturated derivatives.

Substitution: This involves replacing one functional group with another, often using reagents like halogens or alkyl groups.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalysts such as palladium on carbon (Pd/C) in the presence of hydrogen gas.

Substitution: Halogenating agents like bromine or chlorine in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield ketones or alcohols, while reduction can produce alkanes or alkenes .

Scientific Research Applications

Dimethyl bicyclo[5.1.0]oct-2-ene-8,8-dicarboxylate has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity, including antibiotic properties.

Medicine: Explored for its potential use in drug development due to its unique structural features.

Industry: Utilized in the synthesis of polymers and other materials with specialized properties.

Mechanism of Action

The mechanism of action of dimethyl bicyclo[5.1.0]oct-2-ene-8,8-dicarboxylate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

• Dimethyl bicyclo[2.2.0]hex-5-ene-2,3-exo-dicarboxylate
• Dimethyl bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate
• Dimethyl bicyclo[4.1.1]oct-3-ene-7,8-dicarboxylate

Uniqueness

Dimethyl bicyclo[5.1.0]oct-2-ene-8,8-dicarboxylate is unique due to its specific ring structure, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for applications that require specific molecular configurations and reactivity .